Cas no 496837-19-5 (3-propylpyridin-4-amine)

• Product Name: 3-propylpyridin-4-amine
• CAS No: 496837-19-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1021344
• PubChem ID: 45079577
• Update Time: 2025-05-19

3-propylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,3-propyl-(9CI)
• 3-propylpyridin-4-amine
• EN300-1616507
• 496837-19-5
• SCHEMBL18716208
• AKOS013406906
• DB-283901
• 4-Pyridinamine, 3-propyl-

• Inchi： 1S/C8H12N2/c1-2-3-7-6-10-5-4-8(7)9/h4-6H,2-3H2,1H3,(H2,9,10)
• InChI Key： GJMAMQUTUSTAPU-UHFFFAOYSA-N
• SMILES： NC1C=CN=CC=1CCC

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-propylpyridin-4-amine

3-Propylpyridin-4-Amine: A Comprehensive Overview

3-Propylpyridin-4-Amine (CAS No. 496837-19-5) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, belonging to the pyridine derivatives family, exhibits unique structural and functional properties that make it a valuable tool in various research and industrial applications. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of 3-propylpyridin-4-amine, highlighting its potential impact on modern scientific endeavors.

The molecular structure of 3-propylpyridin-4-amine consists of a pyridine ring with a propyl group attached at the 3-position and an amino group at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, enabling it to participate in a wide range of chemical reactions. Recent studies have explored the role of 3-propylpyridin-4-amine as a precursor for synthesizing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

One of the most promising applications of 3-propylpyridin-4-amine lies in its use as a building block for drug development. The compound's ability to form hydrogen bonds and its capacity to act as a ligand in metal complexes have been extensively studied. For instance, researchers have reported the synthesis of 3-propylpyridin-4-amine-based coordination compounds that exhibit potent antimicrobial activity. These findings underscore the potential of this compound in combating drug-resistant pathogens, a pressing issue in global healthcare.

In addition to its role in pharmacology, 3-propylpyridin-4-Amine has found applications in the field of electrochemistry. Recent advancements have demonstrated its utility as an electrocatalyst for oxygen reduction reactions (ORR), a critical process in fuel cells. The compound's ability to stabilize reactive intermediates during ORR has been attributed to its unique electronic configuration. This property makes it a compelling candidate for enhancing the efficiency and durability of fuel cell systems.

The synthesis of 3-propylpyridin-4-Amine typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring scalability for industrial production. Moreover, green chemistry approaches have been explored to minimize environmental impact during synthesis, aligning with global sustainability goals.

Recent studies have also investigated the photochemical properties of 3-propylpyridin-4-Amine, revealing its potential as a photosensitizer in photodynamic therapy (PDT). The compound's ability to absorb light in the visible spectrum and generate reactive oxygen species (ROS) makes it a promising candidate for targeting cancer cells. Preclinical studies have shown enhanced therapeutic efficacy when 3-propylpyridin-4-Amine-based photosensitizers are used in combination with near-infrared light irradiation.

In conclusion, 3-propylpyridin-4-Amine (CAS No. 496837-19-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features and functional properties continue to drive innovative research, paving the way for groundbreaking advancements in medicine, energy storage, and materials science. As researchers further unravel its potential, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges of our time.